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Compound of Interest

Compound Name: 4-Methoxybenzylamine

Cat. No.: B045378 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Methoxybenzylamine. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Safety and Chemical Properties
4-Methoxybenzylamine is a combustible, corrosive liquid that can cause severe skin burns

and eye damage.[1][2] It is harmful if swallowed and may cause irritation to the respiratory

tract.[2][3][4] The toxicological properties of this substance have not been fully investigated.[3]

Table 1: Key Safety and Physical Properties of 4-Methoxybenzylamine
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Property Value Source(s)

Chemical Formula C8H11NO [5][6]

Molecular Weight 137.18 g/mol [5][6]

Appearance
Clear, colorless to light yellow

liquid
[3][7][8]

Boiling Point 236-237 °C [4][6][7]

Melting Point -10 °C [4][7]

Density 1.05 g/mL at 25 °C [4][6]

Flash Point > 110 °C (> 230 °F) [1][4]

Solubility Very soluble in water [3][9]

Signal Word Danger [1][4]

Hazard Statements

Causes severe skin burns and

eye damage (H314), Harmful if

swallowed (H302)

[1][2]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container, away from

incompatible substances. May

be stored under an inert gas.

[1][3][10]

Incompatible Materials

Strong oxidizing agents, acids,

acid anhydrides, acid

chlorides, chloroformates

[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling 4-Methoxybenzylamine to

minimize exposure and ensure personal safety.

Table 2: Recommended Personal Protective Equipment for Handling 4-Methoxybenzylamine
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PPE Category Item
Specifications and
Recommendations

Source(s)

Eye and Face

Protection

Safety Goggles or

Face Shield

Wear appropriate

protective eyeglasses

or chemical safety

goggles as described

by OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166. A

face shield may be

necessary for splash

hazards.

[1]

Hand Protection
Chemical-Resistant

Gloves

Wear appropriate

protective gloves.

While specific

breakthrough times for

4-

Methoxybenzylamine

are not readily

available, nitrile

gloves are commonly

used for incidental

splash protection. For

prolonged or direct

contact, it is crucial to

consult the glove

manufacturer's

specific chemical

resistance data.

[11]

Body Protection Laboratory Coat

A lab coat should be

worn to protect skin

and clothing from

accidental spills.

[11]
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Respiratory Protection
NIOSH/MSHA

Approved Respirator

Use in a well-

ventilated area,

preferably a chemical

fume hood. If

exposure limits are

exceeded or if

irritation or other

symptoms are

experienced, use a

NIOSH/MSHA or

European Standard

EN 149 approved

respirator. Follow

OSHA respirator

regulations in 29 CFR

1910.134.

[1]

Footwear Closed-Toe Shoes

Must be worn at all

times in the laboratory

to protect from spills.

[11]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount to ensure safety when handling 4-
Methoxybenzylamine.

1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 4-Methoxybenzylamine.[11]

Ensure Emergency Equipment is Accessible: Confirm that a properly functioning eyewash

station and safety shower are readily accessible.[1]

Work in a Ventilated Area: All handling of 4-Methoxybenzylamine should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1][3]
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Assemble Materials: Gather all necessary equipment, including primary and secondary

containers, measuring devices, and waste containers, before starting the procedure.

Don PPE: Put on the appropriate personal protective equipment as outlined in Table 2.[11]

2. Handling:

Avoid Direct Contact: Prevent contact with eyes, skin, and clothing.[3]

Prevent Inhalation: Do not breathe mist, vapors, or spray.[1]

Controlled Dispensing: When transferring or dispensing the liquid, do so carefully to avoid

splashing. Use a secondary container to catch any potential spills.

Keep Containers Closed: Keep the container tightly closed when not in use.[3]

3. Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[3]

Clean Work Area: Clean and decontaminate the work area to remove any residual chemical.

Properly Remove PPE: Remove PPE carefully to avoid contaminating yourself. Wash

reusable PPE before reuse and dispose of single-use items as hazardous waste.[4]

Disposal Plan
Proper disposal of 4-Methoxybenzylamine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

Identify all waste streams containing 4-Methoxybenzylamine, including unused product,

contaminated PPE, and cleaning materials.[12]

Segregate 4-Methoxybenzylamine waste from other laboratory waste. Do not mix with

incompatible materials.[12]
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2. Containerization and Labeling:

Collect all 4-Methoxybenzylamine waste in a suitable, tightly closed, and properly labeled

container.[1][12]

The label should clearly identify the contents as "Hazardous Waste: 4-
Methoxybenzylamine" and include appropriate hazard warnings (e.g., "Corrosive").

3. Storage of Waste:

Store waste containers in a designated, cool, dry, and well-ventilated hazardous waste

accumulation area, away from incompatible substances.[12]

4. Spill Management:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[10]

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[1]

Collect the absorbed material into a suitable container for disposal.[1]

Do not let the product enter drains.[10]

5. Final Disposal:

Dispose of all waste in accordance with federal, state, and local hazardous waste

regulations.[1][8][12] Chemical waste generators are responsible for the proper classification

and disposal of hazardous waste.[1]

Workflow for Safe Handling of 4-
Methoxybenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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